Cas no 219949-93-6 (2-Quinolinecarboxylicacid, 4-chloro-5,8-difluoro-, methyl ester)

• Product Name: 2-Quinolinecarboxylicacid, 4-chloro-5,8-difluoro-, methyl ester
• CAS No: 219949-93-6
• MF: C₁₁H₆ClF₂NO₂
• MW: 257.620648860931
• CID: 243779
• PubChem ID: 26985168
• Update Time: 2025-04-19

2-Quinolinecarboxylicacid, 4-chloro-5,8-difluoro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxylicacid, 4-chloro-5,8-difluoro-, methyl ester
• methyl 4-chloro-5,8-difluoroquinoline-2-carboxylate
• Methyl 4-chloro-5,8-difluoro-quinoline-2-carboxylate
• PC1893
• AKOS012682752
• DTXSID50650413
• MFCD08458037
• 219949-93-6
• (2-(Benzyloxy)-2-oxoethyl)(4-phenylbutan-2-yl)phosphinic acid

• Inchi： 1S/C11H6ClF2NO2/c1-17-11(16)8-4-5(12)9-6(13)2-3-7(14)10(9)15-8/h2-4H,1H3
• InChI Key： XPAFKCKYJFPOFY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OC)N=C2C(=CC=C(C2=1)F)F

Computed Properties

• Exact Mass: 257.00600
• Monoisotopic Mass: 257.0055125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19000
• LogP: 2.95300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines